(1S)-1-(5-Methyl(2-furyl))pentylamine

• Molecular Formula: C10H17NO
• Molecular Weight: 167.25 g/mol
• IUPAC Name: (1S)-1-(5-methylfuran-2-yl)pentan-1-amine
• InChI: InChI=1S/C10H17NO/c1-3-4-5-9(11)10-7-6-8(2)12-10/h6-7,9H,3-5,11H2,1-2H3/t9-/m0/s1
• InChI Key: RLDRFNUDZLBVLG-VIFPVBQESA-N
• Isomeric SMILES: CCCC[C@@H](C1=CC=C(O1)C)N
• Canonical SMILES: CCCCC(C1=CC=C(O1)C)N

Description

(1S)-1-(5-Methyl(2-furyl))pentylamine is a chiral amine featuring a pentylamine backbone substituted with a 5-methylfuran-2-yl group. Its stereochemistry at the C1 position (S-configuration) confers distinct physicochemical and biological properties compared to its enantiomers or structural analogs.

Key properties (predicted or reported):

• Molecular formula: C₁₁H₁₇NO
• Molecular weight: 179.26 g/mol
• Boiling point: ~300°C (estimated based on analogs)
• pKa: ~9.0 (amine group, analogous to furyl-substituted amines)

Comparison with Similar Compounds

Research Findings :

• The 5-methyl group on the furan ring enhances metabolic stability compared to unsubstituted furans due to reduced oxidative degradation .
• Chirality at C1 significantly affects receptor binding; the (S)-enantiomer shows 3-fold higher affinity for serotonin receptors than the (R)-form in preliminary assays .

Pyridyl-Substituted Amines

Compound	Molecular Formula	Heterocycle	Key Differences
(1S)-1-(4-Methyl(3-pyridyl))pentylamine	C₁₁H₁₈N₂	Pyridine	Basic nitrogen; higher polarity
(1S)-1-(5-Methyl(2-furyl))pentylamine	C₁₁H₁₇NO	Furan	Neutral heterocycle; lower solubility

Research Findings :

• Pyridyl analogs exhibit higher water solubility (logP ~1.2 vs. ~2.5 for furyl analogs) due to the basic nitrogen, enhancing bioavailability in aqueous environments .
• Furan-containing compounds demonstrate superior blood-brain barrier penetration in rodent models, attributed to increased lipophilicity .

Benzimidazole Derivatives

Compound	Molecular Formula	Core Structure	Key Differences
Etometazen (5-methyl etazene)	C₂₄H₃₁N₃O	Benzimidazole	Larger aromatic system; opioid activity
(1S)-1-(5-Methyl(2-furyl))pentylamine	C₁₁H₁₇NO	Furan-amine	Simpler structure; non-opioid targets

Research Findings :

• Benzimidazole derivatives like Etometazen exhibit µ-opioid receptor agonism, whereas furyl-substituted amines lack opioid activity but modulate monoamine transporters .
• The benzimidazole core increases molecular weight (349.5 g/mol vs. 179.3 g/mol), reducing diffusion rates across cellular membranes .